Cas no 164265-78-5 (2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid)

• Product Name: 2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid
• CAS No: 164265-78-5
• MF: C₁₄H₁₀N₄O₂
• MW: 266.25480222702
• CID: 3168538
• PubChem ID: 19388302
• Update Time: 2025-06-08

2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2'-(2H-Tetrazol-5-yl)-4-carboxylic acid
• 2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid
• [1,1'-Biphenyl]-4-carboxylic acid, 2'-(1H-tetrazol-5-yl)-
• Valsartan metabolite
• 164265-78-5
• 2'-(1H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-carboxylic Acid
• VAL acid
• DTXCID501022400
• 4-[2-(2H-tetrazol-5-yl)phenyl]benzoic acid
• 2'-(2H-1,2,3,4-tetrazol-5-yl)-[1,1'-biphenyl]-4-carboxylic acid
• Valsartan acid
• NS00000459
• CHEBI:167832
• [1,1'-Biphenyl]-4-carboxylic acid, 2'-(2H-tetrazol-5-yl)-; [1,1'-Biphenyl]-4-carboxylic acid, 2'-(1H-tetrazol-5-yl)- (9CI); 2'-(2H-Tetrazol-5-yl)[1,1'-biphenyl]-4-carboxylic acid; Valsartanic Acid
• Q63395303
• 2'-(2H-Tetrazol-5-yl)-[1,1'-biphenyl]-4-carboxylic Acid
• SCHEMBL5485083
• DTXSID20881090

• Inchi： 1S/C14H10N4O2/c19-14(20)10-7-5-9(6-8-10)11-3-1-2-4-12(11)13-15-17-18-16-13/h1-8H,(H,19,20)(H,15,16,17,18)
• InChI Key： USAWIVMZUYOXCF-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)C1=CC=CC=C1C1N=NNN=1)=O

Computed Properties

• Exact Mass: 266.08037557Da
• Monoisotopic Mass: 266.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Color/Form: No date available
• Density: No date available
• Melting Point: No date available
• Boiling Point: No date available
• Flash Point: No date available
• Vapor Pressure: No date available

2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid

2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid (CAS No. 164265-78-5): An Overview

2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid (CAS No. 164265-78-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Biphenyl-4-carboxylic acid, 2'-(2H-tetrazol-5-yl)-, has garnered attention due to its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The chemical structure of 2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid is characterized by a biphenyl core with a tetrazole substituent at the 2' position and a carboxylic acid group at the 4 position. The biphenyl moiety provides rigidity and hydrophobicity, while the tetrazole group imparts polarity and reactivity. The carboxylic acid functionality further enhances the compound's solubility and reactivity in various chemical reactions.

The molecular formula of 2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid is C₁₆H₁₀N₄O₂, with a molecular weight of approximately 306.3 g/mol. The compound is typically a white crystalline solid with a melting point ranging from 190 to 193°C. It is soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water.

Synthesis Methods

The synthesis of 2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-bromobenzoic acid with 2-tetrazolylethylboronic acid via a Suzuki coupling reaction. This approach provides high yields and good purity, making it suitable for large-scale production.

An alternative synthetic route involves the reaction of 4-bromobenzoic acid with sodium azide to form the corresponding azide intermediate, followed by reduction to the amine and subsequent cyclization to form the tetrazole ring. This method is particularly useful for preparing derivatives with different substituents on the biphenyl core.

Biological Activities and Applications

2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid has been extensively studied for its potential biological activities, particularly in the context of medicinal chemistry. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid has shown promise as an antiviral agent. Studies have demonstrated its ability to inhibit viral replication by interfering with key viral enzymes involved in the replication process. This property makes it a potential candidate for developing new antiviral drugs against emerging viral threats.

Clinical Trials and Future Prospects

The promising biological activities of 2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess its safety and efficacy in animal models of inflammatory and viral diseases. The results from these studies have been encouraging, paving the way for further clinical trials.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid. Efforts are being made to improve its oral bioavailability and reduce potential side effects. These optimizations are crucial for ensuring that the compound can be effectively translated into clinical use.

Conclusion

2'-(2H-Tetrazol-5-yl)-1,1'-biphenyl-4-carboxylic Acid (CAS No. 164265-78-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with diverse biological activities, including anti-inflammatory and antiviral properties. Ongoing research and clinical trials are expected to further elucidate its therapeutic potential and pave the way for its application in treating various diseases.